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Compound of Interest

Compound Name: 1,4-Cyclohexanedione

Cat. No.: B043130 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper handling and disposal of 1,4-Cyclohexanedione, a key reagent in various synthetic

pathways. Adherence to these protocols is critical for minimizing risk and ensuring operational

integrity.

Immediate Safety and Hazard Information
While 1,4-Cyclohexanedione is not classified as a hazardous substance under the OSHA

Hazard Communication Standard (29 CFR 1910.1200), it is crucial to handle it with care to

mitigate potential risks. The primary concerns are skin and eye irritation, and the formation of

combustible dust.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If irritation persists, seek medical attention.[1][2]

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and

plenty of water.[1][3] If skin irritation occurs, get medical advice.[2]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[1][3]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention if feeling unwell.[1][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,4-Cyclohexanedione is essential for

safe handling and storage.

Property Value

Appearance Light yellow to yellow crystalline powder/solid

Odor Odorless

Melting Point 76 - 80 °C / 168.8 - 176 °F[1]

Boiling Point 112 °C / 233.6 °F @ 26 hPa

Flash Point 132 °C / 269.6 °F (closed cup)[1][3]

Solubility Soluble in methanol and ethanol.[3]

Stability
Stable under recommended storage conditions.

[4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial when handling 1,4-Cyclohexanedione to prevent

direct contact and inhalation of dust particles.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must be compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[5]

Hand Protection
Impervious chemical-resistant

gloves (e.g., nitrile rubber)

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.

Body Protection Laboratory coat

Flame retardant and antistatic

protective clothing is

recommended.[4]

Respiratory Protection NIOSH-approved respirator

Required when dust is

generated. A full-face

respirator may be necessary if

exposure limits are exceeded

or irritation is experienced.[6]

Operational and Disposal Plan
A systematic workflow ensures that 1,4-Cyclohexanedione is handled safely from receipt to

disposal.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][7]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Store apart from foodstuffs.[7]

Handling and Use:
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Work in a well-ventilated area, preferably in a chemical fume hood, to avoid dust formation.

[7]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[8]

Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[5]

Use non-sparking tools and take precautionary measures against static discharge.[4][7]

Wash hands thoroughly after handling.[2]

Spill Management:

Evacuate personnel from the spill area.

Wear appropriate PPE as outlined above.

Avoid generating dust.[8]

Sweep or shovel the spilled material into a suitable, closed container for disposal.[1][3]

Clean the spill area thoroughly.

Disposal Plan:

Dispose of waste material and contaminated packaging in accordance with all applicable

federal, state, and local regulations.

Do not mix 1,4-Cyclohexanedione waste with other waste streams.

Leave the chemical in its original container if possible.

Handle uncleaned containers as you would the product itself.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 1,4-Cyclohexanedione
in a laboratory setting.
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Caption: Workflow for the safe handling of 1,4-Cyclohexanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b043130?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA11100&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C1544_EU_6N.pdf
https://www.chemicalbook.com/msds/1-4-cyclohexanedione.htm
https://www.merckmillipore.com/Web-DE-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-802664&DocumentType=MSD&DocumentId=802664_SDS_EU_EN.PDF&DocumentUID=526655&Language=EN&Country=EU&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AC111171000&countryCode=US&language=en
https://www.echemi.com/sds/13-cyclohexanedione-pid_Seven42073.html
https://store.sangon.com/productImage/SDS/A602894/A602894_EN_S.pdf
https://www.fishersci.com/store/msds?partNumber=AC201520100&productDescription=1%2C4-CYCLOHEXANEDIONE+MON+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b043130#personal-protective-equipment-for-handling-1-4-cyclohexanedione
https://www.benchchem.com/product/b043130#personal-protective-equipment-for-handling-1-4-cyclohexanedione
https://www.benchchem.com/product/b043130#personal-protective-equipment-for-handling-1-4-cyclohexanedione
https://www.benchchem.com/product/b043130#personal-protective-equipment-for-handling-1-4-cyclohexanedione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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